Cas no 5617-97-0 (9-cyclopropylnonanoic acid)

• Product Name: 9-cyclopropylnonanoic acid
• CAS No: 5617-97-0
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 349566
• PubChem ID: 15579939
• Update Time: 2025-04-19

9-cyclopropylnonanoic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanenonanoic acid
• 9-cyclopropylnonanoic acid
• DTXSID20574814
• LMFA01140056
• Z1262515364
• SCHEMBL11848931
• EN300-1073349
• 5617-97-0
• AKOS030592825
• YVSYMQVXJYGAJL-UHFFFAOYSA-N
• 9-cyclopropylnonanoicacid

• Inchi： 1S/C12H22O2/c13-12(14)8-6-4-2-1-3-5-7-11-9-10-11/h11H,1-10H2,(H,13,14)
• InChI Key： YVSYMQVXJYGAJL-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCC1CC1)=O

Computed Properties

• Exact Mass: 198.16206
• Monoisotopic Mass: 198.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids